Cas no 10487-96-4 (1-phenylcyclopentan-1-ol)

1-Phenylcyclopentan-1-ol is a cyclic tertiary alcohol featuring a phenyl substituent on the cyclopentane ring. This compound is of interest in organic synthesis due to its structural rigidity and the reactivity of its hydroxyl group, which can be modified for further functionalization. Its sterically hindered environment may influence selectivity in reactions such as nucleophilic substitutions or oxidations. The phenyl group enhances aromatic character, potentially improving stability and solubility in organic solvents. This makes 1-phenylcyclopentan-1-ol a useful intermediate in pharmaceutical and fine chemical applications, particularly where controlled stereochemistry or ring-based scaffolds are required. Its synthesis and derivatization are well-documented in the literature.
1-phenylcyclopentan-1-ol structure
1-phenylcyclopentan-1-ol structure
Product Name:1-phenylcyclopentan-1-ol
CAS No:10487-96-4
MF:C11H14O
MW:162.228263378143
CID:199663
PubChem ID:139165
Update Time:2025-11-01

1-phenylcyclopentan-1-ol Chemical and Physical Properties

Names and Identifiers

    • Cyclopentanol,1-phenyl-
    • 1-PHENYL-1-CYCLOPENTANOL
    • 1-phenylcyclopentan-1-ol
    • 1-Hydroxy-1-phenyl-cyclopentan
    • 1-hydroxy-1-phenylcyclopentane
    • 1-Phenylcyclopentanol
    • 1-Phenylcyclopentanol-1
    • Cyclopentanol,1-phenyl
    • 1-PHENYL-CYCLOPENTANOL
    • AKOS009995943
    • Benzene, cyclopent-1-yl-1-ol-
    • EN300-59843
    • phenylcyclopentanol
    • NSC-97137
    • Cyclopentanol, 1-phenyl-
    • NSC97137
    • NCIOpen2_001687
    • 10487-96-4
    • SCHEMBL1109741
    • NSC 97137
    • FT-0693181
    • DTXSID80146798
    • Z449370860
    • CS-0439131
    • NISTC10487964
    • Inchi: 1S/C11H14O/c12-11(8-4-5-9-11)10-6-2-1-3-7-10/h1-3,6-7,12H,4-5,8-9H2
    • InChI Key: ITHZGJVAQFFNCZ-UHFFFAOYSA-N
    • SMILES: OC1(C2C=CC=CC=2)CCCC1

Computed Properties

  • Exact Mass: 162.10400
  • Monoisotopic Mass: 162.104
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 1
  • Complexity: 141
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.1
  • Topological Polar Surface Area: 20.2Ų

Experimental Properties

  • Density: 1.0530
  • Boiling Point: 248.94°C (rough estimate)
  • Flash Point: 104°C
  • Refractive Index: 1.5479 (estimate)
  • PSA: 20.23000
  • LogP: 2.44820

1-phenylcyclopentan-1-ol Customs Data

  • HS CODE:2906299090
  • Customs Data:

    China Customs Code:

    2906299090

    Overview:

    2906299090 Other aromatic alcohols. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:5.5% general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2906299090 other aromatic alcohols.Supervision conditions:None.VAT:17.0%.Tax rebate rate:9.0%.MFN tariff:5.5%.General tariff:30.0%

1-phenylcyclopentan-1-ol Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
TRC
P321520-10mg
1-Phenylcyclopentan-1-ol
10487-96-4
10mg
$ 50.00 2022-06-03
TRC
P321520-50mg
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50mg
$ 210.00 2022-06-03
TRC
P321520-100mg
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100mg
$ 320.00 2022-06-03
Enamine
EN300-59843-0.05g
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10487-96-4 95%
0.05g
$197.0 2023-07-06
Enamine
EN300-59843-0.1g
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10487-96-4 95%
0.1g
$293.0 2023-07-06
Enamine
EN300-59843-0.25g
1-phenylcyclopentan-1-ol
10487-96-4 95%
0.25g
$418.0 2023-07-06
Enamine
EN300-59843-0.5g
1-phenylcyclopentan-1-ol
10487-96-4 95%
0.5g
$656.0 2023-07-06
Enamine
EN300-59843-1.0g
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10487-96-4 95%
1.0g
$842.0 2023-07-06
Enamine
EN300-59843-2.5g
1-phenylcyclopentan-1-ol
10487-96-4 95%
2.5g
$1650.0 2023-07-06
Enamine
EN300-59843-5.0g
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10487-96-4 95%
5.0g
$2443.0 2023-07-06

1-phenylcyclopentan-1-ol Related Literature

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